Cas no 73768-67-9 (Pyrimidine,4-[(3-nitro-2-pyridinyl)thio]-)

• Product Name: Pyrimidine,4-[(3-nitro-2-pyridinyl)thio]-
• CAS No: 73768-67-9
• MF: C₉H₆N₄O₂S
• MW: 234.23453950882
• CID: 575462
• PubChem ID: 153571
• Update Time: 2025-04-19

Pyrimidine,4-[(3-nitro-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-[(3-nitro-2-pyridinyl)thio]-
• Pyrimidine, 4-((3-nitro-2-pyridinyl)thio)-
• 4-(3-nitropyridin-2-yl)sulfanylpyrimidine
• DTXSID30224131
• 73768-67-9

• Inchi： 1S/C9H6N4O2S/c14-13(15)7-2-1-4-11-9(7)16-8-3-5-10-6-12-8/h1-6H
• InChI Key： RVNLBLUMHGFOOM-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CN=1)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.02114662g/mol
• Monoisotopic Mass: 234.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 397.1°C at 760 mmHg
• Flash Point: 194°C
• Refractive Index: 1.684